Cas no 300826-20-4 (ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate
• CAS No: 300826-20-4
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 5891974
• PubChem ID: 680599
• Update Time: 2025-05-20

ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-acetoxy-2-phenylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-(acetyloxy)-2-phenyl-, ethyl ester
• ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate
• Oprea1_401853
• CCG-104541
• MLS000595271
• SMR000149794
• AKOS001596961
• SR-01000404735
• 5-Acetoxy-2-phenyl-benzofuran-3-carboxylic acid ethyl ester
• HMS2492N10
• F0821-0019
• EiM17-00380
• Z27364740
• SR-01000404735-1
• CHEMBL1353647
• ethyl 5-acetyloxy-2-phenyl-1-benzofuran-3-carboxylate
• 300826-20-4

• Inchi： 1S/C19H16O5/c1-3-22-19(21)17-15-11-14(23-12(2)20)9-10-16(15)24-18(17)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3
• InChI Key： NLTDUPZYZQRUTN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(C)=O)C=C2C(C(OCC)=O)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 324.09977361g/mol
• Monoisotopic Mass: 324.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 481.5±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate

Ethyl 5-(Acetyloxy)-2-Phenyl-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate, with the CAS number 300826-20-4, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocycles with a fused benzene ring and a furan ring. The presence of an acetyloxy group at the 5-position and a phenyl group at the 2-position further enhances its structural uniqueness, making it a subject of interest for both academic research and potential industrial applications.

The synthesis of ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent studies have focused on optimizing these synthetic pathways, leveraging advanced catalytic systems and green chemistry principles to minimize environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements highlight the compound's importance in modern chemical research.

Ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate exhibits intriguing pharmacological properties, particularly in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key cellular pathways, including those involved in inflammation and oxidative stress. This makes it a promising lead compound for the development of anti-inflammatory and antioxidant therapies. Furthermore, its structural features suggest potential interactions with various biological targets, such as protein kinases and nuclear receptors, which are being actively investigated in ongoing research.

The compound's stability under physiological conditions is another critical aspect being explored. Recent findings indicate that ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate demonstrates remarkable resilience against enzymatic degradation, which is essential for its efficacy as a therapeutic agent. This stability is attributed to the electronic effects of its substituents, particularly the electron-withdrawing acetyl group at the 5-position, which enhances resistance to hydrolysis.

In terms of applications beyond pharmacology, ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate has shown promise in materials science. Its aromatic structure and functional groups make it a viable candidate for use in organic electronics, such as in the development of semiconducting polymers or light-emitting diodes (LEDs). Researchers have reported enhanced charge transport properties when this compound is incorporated into polymer blends, suggesting its potential role in next-generation electronic devices.

Ethical considerations surrounding the use of ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate are also being addressed in contemporary research. As with any novel compound intended for therapeutic or industrial applications, understanding its environmental impact and toxicity profile is crucial. Recent toxicity studies have indicated low acute toxicity in experimental models, though long-term effects require further investigation.

Looking ahead, the future of ethyl 5-(acetyloxy)-2-phenyl-1-benzofuran-3-carboxylate lies in its continued exploration across diverse scientific domains. Its unique chemical structure positions it as a valuable tool for advancing both medical treatments and technological innovations. As research progresses, it is anticipated that this compound will unlock new possibilities in drug discovery and materials engineering.